Cas no 2034569-57-6 (N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide)

• Product Name: N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide
• CAS No: 2034569-57-6
• MF: C₂₀H₁₉FN₂O₃S
• MW: 386.439867258072
• CID: 5379383
• Update Time: 2025-07-14

N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-Benzo[b]thien-2-yl-2-hydroxypropyl)-N2-(3-fluoro-4-methylphenyl)ethanediamide
• N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide

• Inchi： 1S/C20H19FN2O3S/c1-12-7-8-14(10-15(12)21)23-19(25)18(24)22-11-20(2,26)17-9-13-5-3-4-6-16(13)27-17/h3-10,26H,11H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key： XYIUPRGOGPRVKK-UHFFFAOYSA-N
• SMILES： C(NCC(C1SC2=CC=CC=C2C=1)(O)C)(=O)C(NC1=CC=C(C)C(F)=C1)=O

Experimental Properties

• Density: 1.374±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide

Introduction to N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 2034569-57-6)

N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide, identified by its CAS number 2034569-57-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both benzothiophene and fluoromethylphenyl moieties suggests a rich chemical diversity that may contribute to its pharmacological properties.

The benzothiophene scaffold is a well-known pharmacophore in medicinal chemistry, frequently encountered in a variety of bioactive molecules. Its aromatic system, combined with the sulfur atom, provides a platform for diverse interactions with biological targets. In particular, the 2-position substitution on the benzothiophene ring allows for further functionalization, enhancing the molecule's potential as a lead compound. The N-substituted amide group in the structure further expands its chemical space, enabling modifications that could fine-tune its biological activity.

The other key component of this compound is the 3-fluoro-4-methylphenyl group. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules. The methyl group at the para position to the fluorine adds another layer of complexity, potentially influencing the compound's solubility and interactions with biological targets. This combination of substituents makes N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. The benzothiophene-containing scaffold has been explored in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The structural features of this compound align well with these efforts, as they provide a basis for designing molecules with enhanced selectivity and potency. Furthermore, the hydroxypropyl group introduces a polar moiety that could improve solubility and bioavailability.

The potential applications of N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide extend across multiple therapeutic areas. For instance, its structural motif suggests potential activity against enzymes and receptors involved in inflammatory pathways. Additionally, the presence of both fluorine and sulfur atoms may enhance its interaction with biological targets, making it a valuable scaffold for drug discovery. The hydroxyl group also opens up possibilities for further derivatization, allowing chemists to explore new analogs with tailored properties.

Recent advances in computational chemistry have enabled more efficient screening of candidate compounds like N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide. Molecular modeling techniques can predict binding affinities and identify optimal conformations for interaction with biological targets. These methods have been instrumental in accelerating drug discovery pipelines and reducing the time required to bring new therapies to market. By leveraging such tools, researchers can rapidly assess the potential of this compound and guide subsequent synthetic efforts.

The synthesis of N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing such complexities. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of intricate molecular frameworks. These advances have not only facilitated the synthesis of this compound but also provided insights into strategies for generating related analogs.

In conclusion, N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-N'-(3-fluoro-4-methylphenyl)ethanediamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combining a benzothiophene scaffold with a 3-fluoro-4-methylphenyl group, offer a rich chemical space for designing novel therapeutic agents. The presence of functional groups such as hydroxyl and amide moieties provides additional opportunities for modification and optimization. As computational chemistry continues to advance, the potential applications of this compound are likely to expand even further.